Cas no 216690-15-2 (Dimethyl 3-(4-fluorophenyl)pentanedioate)

• Product Name: Dimethyl 3-(4-fluorophenyl)pentanedioate
• CAS No: 216690-15-2
• MF: C₁₃H₁₅FO₄
• MW: 254.254207849503
• MDL: MFCD09833069
• CID: 2156721
• PubChem ID: 11736903
• Update Time: 2025-06-08

Dimethyl 3-(4-fluorophenyl)pentanedioate Chemical and Physical Properties

Names and Identifiers

• Dimethyl 3-(4-fluorophenyl)glutarate
• Dimethyl 3-(4-fluorophenyl)pentanedioate
• PC52092
• AK601846
• 3-(4-Fluorophenyl)glutaric acid dimethyl ester
• DB-230234
• AKOS030632918
• Dimethyl3-(4-fluorophenyl)pentanedioate
• DS-19743
• SCHEMBL6578974
• 216690-15-2
• CS-0187375
• C74064
• Pentanedioic acid, 3-(4-fluorophenyl)-, dimethyl ester

• MDL： MFCD09833069
• Inchi： 1S/C13H15FO4/c1-17-12(15)7-10(8-13(16)18-2)9-3-5-11(14)6-4-9/h3-6,10H,7-8H2,1-2H3
• InChI Key： BJBLSDWTKDQYDO-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(CC(=O)OC)CC(=O)OC

Computed Properties

• Exact Mass: 254.09543712g/mol
• Monoisotopic Mass: 254.09543712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6
• XLogP3: 1.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on Dimethyl 3-(4-fluorophenyl)pentanedioate

Dimethyl 3-(4-fluorophenyl)pentanedioate (CAS No. 216690-15-2): A Comprehensive Overview

Dimethyl 3-(4-fluorophenyl)pentanedioate, identified by its CAS number CAS No. 216690-15-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, featuring a unique structural arrangement of fluorine-substituted phenyl and pentanedioate groups, exhibits promising properties that make it a valuable candidate for various applications, particularly in drug development and synthetic chemistry.

The molecular structure of Dimethyl 3-(4-fluorophenyl)pentanedioate consists of a pentanedioic acid backbone esterified with two methyl groups, coupled with a 4-fluorophenyl side chain. This configuration imparts distinct chemical characteristics, including moderate solubility in organic solvents and reactivity that can be harnessed for further functionalization. The presence of the fluorine atom in the phenyl ring enhances the compound's metabolic stability, a crucial factor in pharmaceutical design.

In recent years, the demand for fluorinated compounds in medicinal chemistry has surged due to their ability to improve drug bioavailability and target specificity. Dimethyl 3-(4-fluorophenyl)pentanedioate aligns with this trend, offering a versatile scaffold for the synthesis of novel therapeutic agents. Researchers have been exploring its potential as an intermediate in the development of small-molecule inhibitors targeting various biological pathways.

One of the most compelling aspects of Dimethyl 3-(4-fluorophenyl)pentanedioate is its utility in constructing complex molecular architectures. The compound's dual ester functionality allows for selective modifications at multiple sites, enabling chemists to tailor its properties for specific applications. This flexibility has been leveraged in the synthesis of kinase inhibitors, where precise control over molecular interactions is paramount.

The pharmaceutical industry has shown particular interest in fluorinated derivatives due to their enhanced pharmacokinetic profiles. Studies have demonstrated that incorporating fluorine atoms into drug molecules can lead to improved binding affinity and reduced metabolic degradation. Dimethyl 3-(4-fluorophenyl)pentanedioate serves as a building block for such derivatives, facilitating the creation of compounds with optimized pharmacological properties.

Recent advancements in computational chemistry have further highlighted the significance of Dimethyl 3-(4-fluorophenyl)pentanedioate. Molecular modeling studies suggest that this compound can interact with biological targets in a manner conducive to drug design. By integrating machine learning algorithms, researchers can predict potential binding modes and optimize synthetic routes more efficiently than traditional methods.

The synthesis of Dimethyl 3-(4-fluorophenyl)pentanedioate involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Advanced catalytic systems have been employed to streamline these processes, reducing both environmental impact and production costs. The development of greener synthetic methodologies aligns with global efforts to promote sustainable chemistry.

Beyond its pharmaceutical applications, Dimethyl 3-(4-fluorophenyl)pentanedioate has found utility in materials science and agrochemical research. Its unique structural features make it a suitable candidate for developing advanced polymers and specialty chemicals. The fluorine atom's electron-withdrawing effect can be exploited to enhance material properties such as thermal stability and chemical resistance.

The regulatory landscape for fluorinated compounds remains dynamic, with ongoing discussions about their environmental impact and long-term safety. As such, researchers are continually refining synthetic strategies to minimize waste and ensure compliance with regulatory standards. The use of Dimethyl 3-(4-fluorophenyl)pentanedioate as a precursor exemplifies these efforts, demonstrating how modern chemistry can address both innovation and sustainability.

In conclusion, Dimethyl 3-(4-fluorophenyl)pentanedioate (CAS No. 216690-15-2) represents a multifaceted compound with broad applications across multiple scientific disciplines. Its structural features, reactivity, and potential benefits make it an indispensable tool in pharmaceutical research and industrial chemistry. As our understanding of its properties evolves, so too will its role in shaping the future of chemical innovation.